N-cyclopentyl-3-(2-methyl-4-oxo-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-3(4H)-yl)benzamide

• IUPAC Name: N-cyclopentyl-3-(9-methyl-11-oxo-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-trien-10-yl)benzamide
• InChI: InChI=1S/C23H25N3O3/c1-23-14-19(18-11-4-5-12-20(18)29-23)25-22(28)26(23)17-10-6-7-15(13-17)21(27)24-16-8-2-3-9-16/h4-7,10-13,16,19H,2-3,8-9,14H2,1H3,(H,24,27)(H,25,28)
• InChI Key: AAHQAAWCQRVIKP-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=CC=CC=C3O1)NC(=O)N2C4=CC=CC(=C4)C(=O)NC5CCCC5
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-cyclopentyl-3-(2-methyl-4-oxo-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-3(4H)-yl)benzamide is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.471. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

Researchers have developed methods for synthesizing functionalized benzoxadiazole derivatives, including compounds structurally related to N-cyclopentyl-3-(2-methyl-4-oxo-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-3(4H)-yl)benzamide. These compounds were evaluated for their antioxidant activity, demonstrating significant potential in protecting against DNA damage induced by oxidative stress (Bondock, S., Adel, S., & Etman, H., 2016).

Antimicrobial and Antitubercular Activities

A series of benzoxadiazole derivatives were synthesized and assessed for their antimicrobial and antitubercular activities. These compounds showed promising results against various bacterial and fungal strains, highlighting their potential as new antimicrobial agents. Some of the synthesized molecules displayed better activity than standard drugs, suggesting their utility in addressing drug-resistant infections (Pandya, K., Dave, B., Patel, R. J., & Desai, P., 2019).

Anticancer Evaluation

N-substituted benzoxadiazole derivatives were also explored for their anticancer properties. The compounds were tested against various cancer cell lines, with several showing higher anticancer activities than the reference drug. This research opens pathways for developing new cancer therapeutics based on benzoxadiazole scaffolds (Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D., 2021).

Synthesis Methods and Chemical Properties

The synthesis of N-aryl benzoxadiazocine derivatives, including those with structures similar to the target compound, has been achieved through multi-component reactions. These studies provide valuable insights into the chemical properties and potential applications of benzoxadiazocine derivatives in pharmaceutical research (Gein, V. L., Zamaraeva, T. M., Dmitriev, M. V., & Nasakin, O., 2017).